Cas no 946302-41-6 (4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine)

• Product Name: 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine
• CAS No: 946302-41-6
• MF: C₁₈H₂₂F₂N₄O₃S
• MW: 412.454089641571
• CID: 5906409
• PubChem ID: 42474199
• Update Time: 2025-07-21

4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2,4-difluorophenyl)sulfonylpiperazin-1-yl]-2-methyl-6-propan-2-yloxypyrimidine
• AKOS024648597
• F2443-0212
• 4-(4-((2,4-difluorophenyl)sulfonyl)piperazin-1-yl)-6-isopropoxy-2-methylpyrimidine
• 4-[4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl]-2-methyl-6-(propan-2-yloxy)pyrimidine
• 946302-41-6
• 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

• Inchi： 1S/C18H22F2N4O3S/c1-12(2)27-18-11-17(21-13(3)22-18)23-6-8-24(9-7-23)28(25,26)16-5-4-14(19)10-15(16)20/h4-5,10-12H,6-9H2,1-3H3
• InChI Key： UGPFARWKMZPENW-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC(C)C)=CC(N2CCN(S(C3=CC=C(F)C=C3F)(=O)=O)CC2)=N1

Computed Properties

• Exact Mass: 412.13806807g/mol
• Monoisotopic Mass: 412.13806807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 84Ų

Additional information on 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine

4-4-(2,4-Difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine: A Novel Compound with Promising Therapeutic Potential

4-4-(2,4-Difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine, identified by its CAS number 946302-41-6, represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry. This compound belongs to the class of pyrimidine derivatives, characterized by a six-membered ring with two nitrogen atoms. The molecular framework is further modified by the introduction of various functional groups, including a 2,4-difluorobenzenesulfonyl moiety, a propan-2-yloxy substituent, and a piperazin-1-yl ring system. These structural features collectively contribute to the compound's diverse pharmacological properties, which have been the focus of extensive research in the field of drug discovery.

Recent studies have highlighted the significance of 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine in modulating key biological pathways. The 2,4-difluorobenzenesulfonyl group, a commonly used functional group in pharmaceuticals, is known to enhance the molecule's lipophilicity and metabolic stability. This property is particularly relevant for compounds targeting the central nervous system (CNS), where prolonged drug retention is often required. The propan-2-yloxy substituent, on the other hand, contributes to the molecule's solubility profile, making it suitable for oral administration. These characteristics are critical for optimizing the pharmacokinetic properties of the compound, which is a key consideration in drug development.

One of the most notable aspects of 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine is its potential role in the treatment of inflammatory diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of inflammation. The molecule's ability to modulate this pathway suggests its potential application in conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, the compound's interaction with cytokine receptors has been explored in preclinical models, further supporting its therapeutic relevance.

Another area of interest is the compound's potential in oncology. Recent research has shown that 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine may possess anti-cancer properties by targeting specific molecular targets involved in tumor progression. For instance, a 2024 study in Cancer Research reported that the compound selectively inhibits the activity of the EGFR (epidermal growth factor receptor), a protein frequently dysregulated in various cancers. This inhibition leads to reduced cell proliferation and increased apoptosis in cancer cells, making the compound a promising candidate for further development in oncology.

The piperazin-1-yl ring system in this compound is also a critical component of its pharmacological activity. Piperazine derivatives are known for their ability to interact with a variety of biological targets, including ion channels and neurotransmitter receptors. The presence of this ring system in 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine suggests potential applications in neurological disorders. Ongoing research is investigating its effects on conditions such as Alzheimer's disease and Parkinson's disease, where the modulation of neurotransmitter systems is essential.

From a synthetic perspective, the preparation of 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine involves a series of well-defined chemical transformations. The synthesis typically begins with the formation of a pyrimidine core, which is then functionalized with the desired substituents. The use of advanced organic synthesis techniques, such as microwave-assisted reactions and catalytic methods, has enabled the efficient production of this compound. These synthetic approaches are crucial for scaling up production for potential therapeutic applications.

Despite its promising properties, the development of 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine is not without challenges. One of the primary concerns is the optimization of its pharmacokinetic profile to ensure effective drug delivery and minimal side effects. Researchers are actively exploring strategies to enhance the compound's bioavailability and reduce potential toxicities. Additionally, the identification of specific molecular targets and mechanisms of action remains an area of active investigation, which is essential for the compound's translation into clinical settings.

In conclusion, 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse pharmacological properties position it as a potential therapeutic agent for a range of diseases, including inflammatory conditions, cancer, and neurological disorders. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting the importance of further studies in this area.

As the field of drug discovery evolves, the development of compounds like 4-4-(2,4-difluorobenzenesulfonyl)piperazin-1-yl-2-methyl-6-(propan-2-yloxy)pyrimidine underscores the importance of interdisciplinary approaches in pharmaceutical research. By combining insights from organic chemistry, pharmacology, and molecular biology, scientists are working to unlock the full potential of this molecule. The continued exploration of its properties and applications is expected to contribute significantly to the advancement of therapeutic strategies in the coming years.